Cas no 2138159-06-3 (tert-butyl 2,6-dimethylpiperidine-3-carboxylate hydrochloride, cis)

• Product Name: tert-butyl 2,6-dimethylpiperidine-3-carboxylate hydrochloride, cis
• CAS No: 2138159-06-3
• MF: C₁₂H₂₄ClNO₂
• MW: 249.77746295929
• MDL: MFCD31421051
• CID: 5239134
• PubChem ID: 165799587
• Update Time: 2025-10-29

tert-butyl 2,6-dimethylpiperidine-3-carboxylate hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• EN300-304796
• 2138159-06-3
• tert-butyl 2,6-dimethylpiperidine-3-carboxylate hydrochloride
• tert-butyl 2,6-dimethylpiperidine-3-carboxylate hydrochloride, cis

• MDL： MFCD31421051
• Inchi： 1S/C12H23NO2.ClH/c1-8-6-7-10(9(2)13-8)11(14)15-12(3,4)5;/h8-10,13H,6-7H2,1-5H3;1H
• InChI Key： YDDXBXDYPGKHTP-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(C1CCC(C)NC1C)=O

Computed Properties

• Exact Mass: 249.1495567g/mol
• Monoisotopic Mass: 249.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2,6-dimethylpiperidine-3-carboxylate hydrochloride, cis

Comprehensive Overview of tert-butyl 2,6-dimethylpiperidine-3-carboxylate hydrochloride, cis (CAS No. 2138159-06-3)

The compound tert-butyl 2,6-dimethylpiperidine-3-carboxylate hydrochloride, cis (CAS No. 2138159-06-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and organic synthesis research. With its unique structural features, this compound serves as a valuable intermediate in the development of novel therapeutic agents. The cis configuration of the molecule plays a critical role in its reactivity and biological activity, making it a subject of interest for researchers exploring stereoselective synthesis.

In recent years, the demand for piperidine derivatives has surged due to their widespread applications in drug discovery. The tert-butyl ester group in this compound enhances its stability and solubility, which are essential properties for efficient laboratory handling and industrial-scale production. Researchers frequently search for "synthesis of tert-butyl 2,6-dimethylpiperidine-3-carboxylate" or "CAS 2138159-06-3 applications," reflecting the growing curiosity about its utility in medicinal chemistry.

One of the key advantages of tert-butyl 2,6-dimethylpiperidine-3-carboxylate hydrochloride, cis is its versatility in constructing complex molecular architectures. Its hydrochloride salt form improves crystallinity, facilitating purification processes—a topic often discussed in forums and academic papers. Additionally, the compound's compatibility with various coupling reactions aligns with the current trend toward sustainable and efficient synthetic methodologies, such as flow chemistry and catalytic transformations.

The stereochemistry of this compound is another area of focus. The cis isomer exhibits distinct physicochemical properties compared to its trans counterpart, influencing its pharmacokinetic profile. This aspect is particularly relevant to researchers investigating "chiral building blocks for drug development" or "stereoselective synthesis techniques." Such queries highlight the intersection of organic chemistry and modern drug design, where precision in molecular configuration is paramount.

From a commercial perspective, tert-butyl 2,6-dimethylpiperidine-3-carboxylate hydrochloride, cis is often sourced for high-value research projects. Suppliers and contract manufacturing organizations (CMOs) emphasize its role in producing APIs (Active Pharmaceutical Ingredients) and fine chemicals. The compound's CAS No. 2138159-06-3 serves as a unique identifier in procurement databases, ensuring accurate sourcing for laboratories worldwide.

Environmental and regulatory considerations also shape the discourse around this compound. As the pharmaceutical industry moves toward greener practices, the synthesis of tert-butyl 2,6-dimethylpiperidine-3-carboxylate hydrochloride is being optimized to reduce waste and energy consumption. Topics like "green chemistry in piperidine synthesis" or "sustainable carboxylate derivatives" resonate with both academic and industrial audiences, reflecting a broader shift toward eco-friendly methodologies.

In summary, tert-butyl 2,6-dimethylpiperidine-3-carboxylate hydrochloride, cis (CAS No. 2138159-06-3) represents a critical tool in synthetic and medicinal chemistry. Its structural attributes, coupled with its applicability in cutting-edge research, position it as a compound of enduring relevance. Whether for exploring new reaction pathways or designing next-generation therapeutics, this molecule continues to inspire innovation across scientific disciplines.